Cas no 2172220-44-7 (4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-yl-N-methylacetamido}butanoic acid)

• Product Name: 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-yl-N-methylacetamido}butanoic acid
• CAS No: 2172220-44-7
• MF: C₂₇H₃₃N₃O₅
• MW: 479.568027257919
• CID: 6310145
• PubChem ID: 165814015
• Update Time: 2025-05-21

4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-yl-N-methylacetamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-yl-N-methylacetamido}butanoic acid
• 2172220-44-7
• 4-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]-N-methylacetamido}butanoic acid
• EN300-1482438

• Inchi： 1S/C27H33N3O5/c1-29(14-6-11-26(32)33)25(31)17-30-15-12-19(13-16-30)28-27(34)35-18-24-22-9-4-2-7-20(22)21-8-3-5-10-23(21)24/h2-5,7-10,19,24H,6,11-18H2,1H3,(H,28,34)(H,32,33)
• InChI Key： CIGBZWUQLGPRTD-UHFFFAOYSA-N
• SMILES： O(C(NC1CCN(CC(N(C)CCCC(=O)O)=O)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.24202116g/mol
• Monoisotopic Mass: 479.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 99.2Ų

Additional information on 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-yl-N-methylacetamido}butanoic acid

Comprehensive Overview of 4-{2-[4-(Fmoc-amino)piperidin-1-yl]-N-methylacetamido}butanoic acid (CAS No. 2172220-44-7)

4-{2-[4-(Fmoc-amino)piperidin-1-yl]-N-methylacetamido}butanoic acid, identified by the CAS number 2172220-44-7, is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and biotechnology. This molecule features a unique combination of functional groups, including the Fmoc (fluorenylmethyloxycarbonyl) protecting group, a piperidine ring, and an N-methylacetamide moiety, all integrated into a butanoic acid backbone. The strategic placement of these moieties contributes to its potential applications in drug discovery, particularly in the development of targeted therapeutics for neurodegenerative disorders and inflammatory diseases.

The Fmoc group, derived from the fluorene scaffold, is widely recognized in solid-phase peptide synthesis (SPPS) for its ability to protect amino groups during multi-step chemical reactions. In this compound, the Fmoc moiety is conjugated to a piperidine ring via an amide linkage, forming a stable secondary amine structure. This configuration enhances the molecule's solubility and reactivity under physiological conditions while preserving its structural integrity during synthetic processes. Recent studies have highlighted the role of such Fmoc-piperidine derivatives in modulating G protein-coupled receptors (GPCRs), which are critical targets for therapeutic interventions.

The incorporation of an N-methylacetamide group further diversifies the compound's pharmacological profile. This functional group introduces hydrogen-bonding capabilities and steric hindrance, which can influence enzyme-substrate interactions and receptor binding affinities. Notably, N-methylated derivatives have been shown to improve metabolic stability and bioavailability in preclinical models, making them attractive candidates for drug development. The butanoic acid chain provides additional hydrophilicity, facilitating membrane permeability while maintaining compatibility with aqueous biological environments.

Synthetic strategies for this compound typically involve stepwise coupling reactions under controlled conditions. The initial formation of the Fmoc-piperidine intermediate is achieved through nucleophilic substitution between fluorenylmethanol and an appropriate amine derivative. Subsequent amidation with N-methylacetic acid completes the core structure. Advanced purification techniques such as high-performance liquid chromatography (HPLC) ensure high purity levels (>98%), essential for downstream applications in pharmaceutical research.

In terms of biological activity, preliminary investigations suggest that this compound exhibits moderate inhibitory effects on matrix metalloproteinases (MMPs), enzymes implicated in tissue remodeling and pathological processes like cancer metastasis. Its ability to selectively interact with MMP isoforms could lead to novel anti-inflammatory agents with reduced off-target effects compared to broad-spectrum inhibitors currently available on the market.

Ongoing research also explores its potential as a scaffold for designing dual-action molecules capable of targeting multiple disease pathways simultaneously. For instance, hybrid compounds combining this structure with antioxidant or anti-apoptotic motifs are being evaluated for their efficacy against neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

From an analytical chemistry perspective, characterization methods including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to confirm structural details and stereochemical configurations. These techniques provide critical data for optimizing synthetic protocols and ensuring batch-to-batch consistency required by regulatory agencies.

The versatility of this molecule extends beyond pharmaceutical applications; it serves as a valuable tool compound in chemical biology studies aimed at elucidating protein-ligand interactions at atomic resolution levels using techniques like surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC).

In summary, the unique architecture of 4-{2-[4-(Fmoc-amino)piperidin-1-yl]-N-methylacetamido}butanoic acid positions it as a promising lead structure within modern drug discovery pipelines. Its multifunctional design allows researchers to fine-tune physicochemical properties through systematic modifications while retaining key pharmacophoric elements necessary for therapeutic success.